Cas no 2228900-35-2 (methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228900-35-2
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6126765
• PubChem ID: 165712276
• Update Time: 2025-10-30

methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1736944
• 2228900-35-2

• Inchi： 1S/C11H18N2O2/c1-8(4-5-12)9-6-10(11(14)15-3)13(2)7-9/h6-8H,4-5,12H2,1-3H3
• InChI Key： RMMLFROLYNWIPI-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(=CN1C)C(C)CCN)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.2Ų

Additional information on methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228900-35-2): An Overview of Its Structure, Properties, and Applications

Methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228900-35-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of pyrrole derivatives, which are known for their diverse biological properties and applications in drug discovery and development.

The chemical structure of methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate is characterized by a pyrrole ring substituted with a methyl group at the 1-position and a 4-(aminobutan-2-yl) group at the 4-position. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

Recent studies have highlighted the potential of methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate in the context of medicinal chemistry. One notable area of research is its role as a scaffold for the development of new therapeutic agents. The pyrrole ring, with its inherent electron-donating properties, can enhance the binding affinity of molecules to specific biological targets, such as enzymes and receptors. This makes it particularly useful in the design of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions.

In addition to its potential therapeutic applications, methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate has been investigated for its use in materials science. The compound's unique structure and functional groups make it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a building block in the creation of polymers with enhanced mechanical strength, thermal stability, and biocompatibility.

The synthesis of methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate has been optimized using modern synthetic techniques, ensuring high yields and purity. One common approach involves the condensation of an appropriate pyrrole derivative with an aminoalkyl compound followed by esterification. This method allows for precise control over the molecular structure, enabling researchers to tailor the compound's properties for specific applications.

From a biological perspective, methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate has shown promising activity in several assays. For instance, it has demonstrated potent inhibitory effects on certain enzymes involved in disease pathways. In one study, the compound was found to effectively inhibit the activity of a key enzyme implicated in cancer cell proliferation. This finding suggests that it could be further developed into a lead compound for anticancer drug discovery.

Furthermore, preliminary studies have indicated that methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate exhibits low toxicity and good bioavailability, which are crucial factors for its potential use as a therapeutic agent. These properties make it an attractive candidate for preclinical evaluation and subsequent clinical trials.

In conclusion, methyl 4-(4-aminobutan-2-yl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228900-35-2) is a versatile compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and promising biological activities make it a valuable target for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.